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Compound Name: 7,4'-Dihydroxyflavan

CAS No.: 82925-54-0

Cat. No.: B1204990

Get Quote

Abstract
7,4'-Dihydroxyflavan is a flavonoid compound belonging to the flavan subclass, characterized

by a C6-C3-C6 backbone. Its structure, lacking the C2-C3 double bond and 4-oxo group

common to other flavonoids like flavones and flavonols, imparts distinct chemical properties

that are critical to consider during its isolation. This guide provides a comprehensive overview

of the natural sources of 7,4'-dihydroxyflavan and related compounds, offering a deep dive

into the strategic methodologies for its extraction, isolation, and purification. We emphasize the

rationale behind experimental choices, from solvent selection to advanced chromatographic

separations, to equip researchers with the practical knowledge required for obtaining this

compound in high purity for downstream applications in drug discovery and development.

Introduction and Physicochemical Context
Flavonoids are a vast class of plant secondary metabolites with significant interest in

pharmacology due to their diverse biological activities. Within this class, 7,4'-dihydroxyflavan
represents a foundational structure. Understanding its physicochemical properties is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1204990#bc-rfq
https://www.benchchem.com/product/b1204990/docs?utm_src=pdf-body#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/product/b1204990/docs?utm_src=pdf-body#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/product/b1204990/docs?utm_src=pdf-body#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


paramount for devising an effective isolation strategy. Unlike more polar flavonoids, its reduced

structure results in lower polarity, influencing solubility and chromatographic behavior.

A critical aspect of handling flavonoids is their potential for degradation. The stability of these

compounds can be compromised by factors such as pH, exposure to light, and the presence of

certain metal ions like Cu²⁺, Zn²⁺, and Fe³⁺, which can cause notable loss of stability[1].

Therefore, protocols should incorporate measures to mitigate these effects, such as using

amber glassware or working under subdued light and ensuring the avoidance of metal

contamination.

Table 1: Physicochemical Properties of 7,4'-Dihydroxyflavone (Related Structure) (Note: Data

for the closely related flavone is more readily available and serves as a useful proxy for

estimating properties of the flavan)

Property Value Source

Chemical Formula C₁₅H₁₂O₄ [2]

Molar Mass 254.241 g·mol⁻¹ [2]

Appearance Yellow powder [3]

IUPAC Name
7-hydroxy-2-(4-

hydroxyphenyl)chroman
N/A

Solubility Soluble in DMSO, Methanol [4]

Density 1.4±0.1 g/cm³ [3]

Prominent Natural Sources
7,4'-Dihydroxyflavan and its close structural relatives are not ubiquitously distributed in the

plant kingdom. Their presence is often concentrated in specific families and genera, most

notably in the resin of Dracaena species and within the Fabaceae (legume) family.

Table 2: Selected Natural Sources of 7,4'-Dihydroxyflavan and Related Flavonoids
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Plant Species Family Plant Part
Compound
Isolated

Reference

Dracaena

cambodiana
Asparagaceae Stem

(2S)-4′,7-

dihydroxyflavane
[5]

Dracaena draco Asparagaceae
Resin ("Dragon's

Blood")

7,4'-dihydroxy-5-

methoxyflavylium

(related)

[6][7]

Dracaena

cochinchinensis
Asparagaceae

Resin ("Dragon's

Blood")

Dihydrochalcone

s &

Homoisoflavanes

[8]

Guibourtia

coleosperma
Fabaceae Heartwood

4′,7-

dihydroxyflavan-

3,4-diol

[9]

Medicago

truncatula
Fabaceae Root Exudate

4',7-

Dihydroxyflavone
[2][4]

Sophora viciifolia Fabaceae Seeds
4',7-

Dihydroxyflavone
[2]

Glycyrrhiza

uralensis
Fabaceae Root

7,4'-

Dihydroxyflavone
[10][11][12]

The most significant sources are arguably the "Dragon's Blood" resins, derived from various

Dracaena species.[8][13][14] These resins are complex mixtures rich in flavonoids,

homoisoflavonoids, and chalcones, making the isolation of a single component a significant

challenge that requires robust chromatographic methods.[8][13][14]

A Strategic Workflow for Isolation and Purification
The successful isolation of 7,4'-dihydroxyflavan from a complex natural matrix is a multi-step

process. The overall strategy involves initial extraction to pull the compound from the raw plant

material, followed by a series of chromatographic steps to systematically remove impurities and

separate the target molecule from structurally similar compounds.
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Phase 1: Extraction

Phase 2: Purification

Phase 3: Characterization

Dried Plant Material
(e.g., Dracaena Resin)

Solvent Extraction
(Methanol/Ethanol)

Filtration & Concentration

Crude Extract

Silica Gel Column
Chromatography (CC)

Initial Cleanup

Fraction Collection & TLC Analysis

Sephadex LH-20 CC
(Size Exclusion/Polarity)

Target Fractions

Preparative HPLC
(High Resolution)

Further Purification

Pure 7,4'-Dihydroxyflavan

Spectroscopic Analysis
(NMR, MS, UV)
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Step 1: Silica Gel Column Chromatography

Step 2: Sephadex LH-20 Chromatography

Ethyl Acetate Fraction

Stationary Phase: Silica Gel (70-230 mesh)

Mobile Phase: Gradient
n-Hexane -> Ethyl Acetate

Collect Fractions (monitored by TLC)

Stationary Phase: Sephadex LH-20

Combined Target Fractions

Mobile Phase: 100% Methanol

Collect Fractions, Pool Target Fractions

Purified 7,4'-Dihydroxyflavan

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Study on the extraction and stability of total flavonoids from Millettia speciosa Champ -
PMC [pmc.ncbi.nlm.nih.gov]

2. 4',7-Dihydroxyflavone - Wikipedia [en.wikipedia.org]

3. bocsci.com [bocsci.com]

4. targetmol.com [targetmol.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Identification of 7,4'-dihydroxy-5-methoxyflavylium in "Dragon's blood": to be or not to be
an anthocyanin - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Dihydrochalcones and homoisoflavanes from the red resin of Dracaena cochinchinensis
(Chinese dragon's blood) - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Condensed tannins. 17. Isolation of 4′,7-dihydroxyflavan-3,4-diol from Guibourtia
coleosperma - PMC [pmc.ncbi.nlm.nih.gov]

10. selleckchem.com [selleckchem.com]

11. The Flavonoid 7, 4'- Dihydroxyflavone Inhibits MUC5AC Gene Expression, Production,
and Secretion Via Regulation of NF-κB, STAT6 and HDAC2 - PMC [pmc.ncbi.nlm.nih.gov]

12. The Flavonoid 7,4'-Dihydroxyflavone Inhibits MUC5AC Gene Expression, Production,
and Secretion via Regulation of NF-κB, STAT6, and HDAC2 - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. scispace.com [scispace.com]

14. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Topic: 7,4'-Dihydroxyflavan: A Guide to Natural Sources,
Isolation, and Purification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204990/docs#topic-7-4-dihydroxyflavan-a-guide-to-
natural-sources-isolation-and-purification]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1204990?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12221088/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12221088/
https://en.wikipedia.org/wiki/4%27,7-Dihydroxyflavone
https://www.bocsci.com/product/7-4-dihydroxyflavone-cas-2196-14-7-464823.html
https://www.targetmol.com/compound/7%2C4%27-dihydroxyflavone
https://www.researchgate.net/publication/286488318_Flavanes_from_Dracaena_cambodiana
https://www.researchgate.net/publication/6683365_Identification_of_74'-Dihydroxy-5-methoxyflavylium_in_Dragon's_Blood_To_Be_or_Not_To_Be_an_Anthocyanin
https://pubmed.ncbi.nlm.nih.gov/17115461/
https://pubmed.ncbi.nlm.nih.gov/17115461/
https://pubmed.ncbi.nlm.nih.gov/25218969/
https://pubmed.ncbi.nlm.nih.gov/25218969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1201914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1201914/
https://www.selleckchem.com/products/7-4-dihydroxyflavone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4706450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4706450/
https://pubmed.ncbi.nlm.nih.gov/25809288/
https://pubmed.ncbi.nlm.nih.gov/25809288/
https://pubmed.ncbi.nlm.nih.gov/25809288/
https://scispace.com/pdf/bioassay-guided-isolation-of-antibacterial-homoisoflavan-1awr1hvgy7.pdf
https://www.mdpi.com/1420-3049/27/3/952
https://www.benchchem.com/product/b1204990/docs#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/product/b1204990/docs#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/product/b1204990/docs#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/product/b1204990/docs#topic-7-4-dihydroxyflavan-a-guide-to-natural-sources-isolation-and-purification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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